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Compound of Interest

Compound Name: Tanzawaic acid B

Cat. No.: B12363227 Get Quote

Essential Safety and Handling Guide for
Tanzawaic Acid B
Disclaimer: This document provides guidance on the safe handling of Tanzawaic acid B based

on its chemical properties and general laboratory safety principles. As of the date of this

publication, a specific Safety Data Sheet (SDS) for Tanzawaic acid B has not been identified.

Researchers, scientists, and drug development professionals must conduct a thorough risk

assessment before commencing any work with this compound and consult with their

institution's Environmental Health and Safety (EHS) department. The information provided

herein is intended to supplement, not replace, institutional safety protocols.

Overview and Chemical Properties
Tanzawaic acid B is a fungal polyketide originally isolated from Penicillium sp.[1][2] It is a

carboxylic acid containing two aromatic rings and an unsaturated aliphatic chain.[1] While

specific toxicity data is not readily available, its biological activity as a bacterial conjugation

inhibitor warrants careful handling to avoid unintentional exposure.[1]

Table 1: Chemical and Physical Properties of Tanzawaic Acid B
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Property Value Source

Chemical Formula C18H26O2 [2]

Molecular Weight 274.40 g/mol [2]

Exact Mass 274.1933 [2]

Appearance Not specified (likely a solid) -

Solubility Soluble in chloroform (CDCl3) [1]

Storage Conditions

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C.

[2]

Personal Protective Equipment (PPE)
Given the absence of specific toxicological data, a cautious approach to PPE is mandatory. The

following recommendations are based on best practices for handling potentially hazardous

chemical compounds of unknown toxicity.

Table 2: Recommended Personal Protective Equipment for Handling Tanzawaic Acid B
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Protection Type Minimum Requirement
Recommended for Higher
Risk Operations*

Hand Protection

Nitrile gloves (ensure

compatibility with solvents

used)

Double gloving with nitrile

gloves

Eye Protection
Safety glasses with side

shields

Chemical safety goggles or a

face shield

Skin and Body Protection Laboratory coat
Chemical-resistant apron over

a lab coat

Respiratory Protection

Not generally required for

small quantities handled in a

well-ventilated area.

Use of a certified chemical

fume hood is strongly

recommended for all

manipulations. If weighing or

transferring powder, a NIOSH-

approved respirator with an

appropriate particulate filter

may be necessary if a fume

hood is not available.

*Higher risk operations include handling larger quantities, generating aerosols or dusts, and

procedures with a risk of splashing.

Operational Plan: Safe Handling Protocol
This step-by-step guide outlines the essential procedures for safely handling Tanzawaic acid B
in a laboratory setting.

Experimental Workflow for Handling Tanzawaic Acid B
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1. Preparation 2. Handling and Use 3. Post-Experiment

Designate and prepare a well-ventilated work area (chemical fume hood).

Assemble and inspect all necessary PPE.

Gather all required chemicals, solvents, and equipment.

Ensure a spill kit is readily accessible.

Don appropriate PPE.

Carefully weigh or transfer Tanzawaic acid B within the fume hood.

Dissolve the compound in the desired solvent.

Conduct the experiment, minimizing the creation of aerosols.

Decontaminate all surfaces and equipment.

Segregate and dispose of all waste according to the disposal plan.

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tanzawaic acid B.

Step-by-Step Guidance:

Preparation:

Work Area: All manipulations of Tanzawaic acid B, especially handling of the solid form,

should be conducted in a certified chemical fume hood to minimize inhalation exposure.

The work surface should be covered with absorbent, disposable bench paper.

PPE: Before handling the compound, don the appropriate personal protective equipment

as outlined in Table 2.

Materials: Gather all necessary equipment, including spatulas, glassware, and solvents.

Ensure all glassware is clean and dry.
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Spill Kit: Have a chemical spill kit readily available. The kit should contain absorbent

materials, waste bags, and appropriate PPE.

Handling and Use:

Weighing: If working with a solid, carefully weigh the required amount in the chemical fume

hood. Use a microbalance with a draft shield if available to prevent the dispersal of

powder.

Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid

splashing.

Experimentation: During the experiment, handle all solutions containing Tanzawaic acid B
with care. Avoid creating aerosols.

Post-Experiment Cleanup:

Decontamination: Thoroughly decontaminate all surfaces and equipment that may have

come into contact with Tanzawaic acid B. Use a suitable solvent (e.g., ethanol or

isopropanol) followed by a detergent and water.

Waste Disposal: Dispose of all waste as described in the Disposal Plan (Section 4).

PPE Removal: Remove PPE carefully to avoid contaminating yourself. Remove gloves

last and wash your hands immediately.

Disposal Plan
Proper disposal of Tanzawaic acid B and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Disposal Workflow
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Waste Segregation

Disposal Procedure

Solid Waste (unused compound, contaminated labware)

Collect in a labeled, sealed container for solid chemical waste.

Liquid Waste (solutions containing Tanzawaic acid B)

Collect in a labeled, sealed, and compatible container for hazardous liquid waste.

Contaminated Sharps (needles, scalpels)

Collect in a designated sharps container.

Contact institutional EHS for waste pickup and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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